Cas no 151965-25-2 (Pyrimidine,1,4,5,6-tetrahydro-2-(2-methylphenyl)-)
151965-25-2 structure
Product Name:Pyrimidine,1,4,5,6-tetrahydro-2-(2-methylphenyl)-
CAS No:151965-25-2
MF:C11H14N2
MW:174.242262363434
CID:99381
PubChem ID:14964716
Update Time:2025-04-18
Pyrimidine,1,4,5,6-tetrahydro-2-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine,1,4,5,6-tetrahydro-2-(2-methylphenyl)-
- Pyrimidine, 1,4,5,6-tetrahydro-2-(2-methylphenyl)- (9CI)
- SCHEMBL4822597
- 151965-25-2
- 2-(2-methylphenyl)-1,4,5,6-tetrahydropyrimidine
- 2-(o-tolyl)-1,4,5,6-tetrahydropyrimidine
-
- Inchi: 1S/C11H14N2/c1-9-5-2-3-6-10(9)11-12-7-4-8-13-11/h2-3,5-6H,4,7-8H2,1H3,(H,12,13)
- InChI Key: IBMORBPPFOVJSM-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2C)=NCCC1
Computed Properties
- Exact Mass: 174.11582
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 24.4Ų
Experimental Properties
- PSA: 24.39
Pyrimidine,1,4,5,6-tetrahydro-2-(2-methylphenyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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